Cas no 2648455-13-2 (ERK1/2 inhibitor 7)

• Product Name: ERK1/2 inhibitor 7
• CAS No: 2648455-13-2
• MF: C₂₃H₂₂FN₇OS
• MW: 463.530485630035
• CID: 5518872
• PubChem ID: 156462961
• Update Time: 2025-07-15

ERK1/2 inhibitor 7 Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]thiazol-4-one, 5-[(3-fluorophenyl)methyl]-5,6-dihydro-6,6-dimethyl-2-[5-methyl-2-[(1-methyl-1H-pyrazol-5-yl)amino]-4-pyrimidinyl]-
• ERK1/2 inhibitor 7
• 5-[(3-fluorophenyl)methyl]-6,6-dimethyl-2-[5-methyl-2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyrrolo[3,4-d][1,3]thiazol-4-one
• 2648455-13-2
• SCHEMBL23483346
• CS-0372371
• DA-73182
• MS-28531
• HY-142433

• Inchi： 1S/C23H22FN7OS/c1-13-11-25-22(27-16-8-9-26-30(16)4)29-17(13)20-28-18-19(33-20)23(2,3)31(21(18)32)12-14-6-5-7-15(24)10-14/h5-11H,12H2,1-4H3,(H,25,27,29)
• InChI Key： FJGLPZZZNWMMII-UHFFFAOYSA-N
• SMILES： S1C2C(C)(C)N(CC3=CC=CC(F)=C3)C(=O)C=2N=C1C1C(C)=CN=C(NC2N(C)N=CC=2)N=1

Computed Properties

• Exact Mass: 463.15905769g/mol
• Monoisotopic Mass: 463.15905769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Additional information on ERK1/2 inhibitor 7

ERK1/2 Inhibitor 7 (CAS No. 2648455-13-2): A Comprehensive Overview in Modern Chemical Biology and Medicine

The ERK1/2 inhibitor 7, identified by the chemical compound identifier CAS No. 2648455-13-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecular tools designed to modulate the activity of the extracellular signal-regulated kinases (ERK1/2) pathway, a central mediator of cell proliferation, differentiation, and survival. The ERK1/2 pathway is extensively studied due to its involvement in various physiological and pathological processes, making it a prime target for therapeutic intervention in cancers, inflammatory diseases, and neurodegenerative disorders.

In recent years, the development of ERK1/2 inhibitors has seen remarkable progress, with compounds like ERK1/2 inhibitor 7 demonstrating promising potential in preclinical studies. The compound’s molecular structure is meticulously designed to selectively bind to the ATP-binding site of ERK1/2 kinases, thereby inhibiting their phosphorylation activity. This mechanism of action is crucial for disrupting downstream signaling cascades that regulate cell growth and survival, offering a strategic approach to treating conditions driven by hyperactive ERK signaling.

One of the most compelling aspects of ERK1/2 inhibitor 7 is its ability to serve as a valuable tool for researchers investigating the complexity of cellular signaling networks. By selectively inhibiting ERK1/2, this compound helps elucidate the roles of these kinases in various disease models. For instance, studies have shown that ERK1/2 inhibitor 7 can attenuate tumor growth in vitro and in vivo by blocking the proliferative signals transmitted through the ERK pathway. This has opened up new avenues for developing targeted therapies against ERK-dependent cancers.

The therapeutic potential of ERK1/2 inhibitor 7 extends beyond oncology. Emerging research indicates that this compound may also be effective in managing inflammatory diseases by modulating immune cell function. In particular, ERK signaling is implicated in the activation and differentiation of immune cells, making it a logical target for anti-inflammatory interventions. Preclinical trials have demonstrated that treatment with ERK1/2 inhibitor 7 can reduce pro-inflammatory cytokine production and dampen immune responses in animal models of inflammation. These findings suggest that this compound could be repurposed for treating autoimmune disorders and chronic inflammatory conditions.

From a chemical biology perspective, ERK1/2 inhibitor 7 (CAS No. 2648455-13-2) exemplifies the sophistication of modern drug design strategies. Its development involves rigorous optimization to enhance potency, selectivity, and pharmacokinetic properties. The compound’s molecular framework is engineered to minimize off-target effects while maintaining high affinity for ERK1/2 kinases. This precision is critical for ensuring therapeutic efficacy while reducing potential side effects.

The latest advancements in understanding the ERK1/2 pathway have further highlighted the significance of compounds like ERK1/2 inhibitor 7. Recent studies have uncovered novel regulatory mechanisms involving ERK1/2 phosphorylation and dephosphorylation dynamics, which are essential for fine-tuning cellular responses. By inhibiting ERK1/2 activity, ERK1/2 inhibitor 7 disrupts these regulatory processes, leading to profound effects on cell behavior. These insights have paved the way for more refined therapeutic strategies targeting the ERK pathway.

In clinical settings, ERK1/2 inhibitor 7 is being evaluated in multiple phases of drug development pipelines. Its potential applications span across various cancer types, including those driven by mutations or overexpression of upstream signaling components that activate ERK1/2. Early-phase clinical trials have reported encouraging results regarding safety and preliminary efficacy, suggesting that further development could lead to new treatment options for patients with refractory cancers.

The role of ERK1/2 inhibitor 7 (CAS No. 2648455-13-2) as a research tool cannot be overstated. It enables scientists to investigate fundamental questions about ERK signaling in health and disease without relying on genetic knockout models or other invasive techniques. This utility makes it an indispensable asset in academic laboratories and pharmaceutical companies alike.

Looking ahead, the future development of ERK1/2 inhibitors, including derivatives of ERK1/2 inhibitor 7, holds great promise for addressing unmet medical needs. Ongoing research aims to improve pharmacological properties such as bioavailability, tissue penetration, and duration of action. Additionally, combination therapies involving ERK1/2 inhibitors with other targeted agents or immunotherapies are being explored to enhance treatment outcomes.

In summary, ERK1/2 inhibitor 7, characterized by its CAS number 2648455-13-2, represents a cornerstone in modern chemical biology and medicinal chemistry. Its ability to modulate ERK signaling pathways opens up diverse therapeutic possibilities across multiple disease domains. As research continues to uncover new insights into cellular signaling networks, compounds like ERK1/2 inhibitor 7 will remain at the forefront of innovation in drug discovery and development.